
An In-depth Technical Guide on the
Physicochemical Properties of Ethyl 4-

Aminophenylacetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 4-Aminophenylacetate

Cat. No.: B177332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of

Ethyl 4-Aminophenylacetate, complete with detailed experimental protocols for their

determination. This document is intended to serve as a valuable resource for professionals in

research and development who require accurate physicochemical data for this compound.

Physicochemical Data of Ethyl 4-
Aminophenylacetate
The accurate determination of melting and boiling points is crucial for the identification,

purification, and handling of chemical compounds. The following table summarizes the

available data for Ethyl 4-Aminophenylacetate.

Parameter Value Source

Melting Point 46.5-52.5 °C Thermo Fisher Scientific[1][2]

48-50 °C ChemicalBook[3][4]

50 °C Fisher Scientific[5]

Boiling Point 120-122 °C at 2 Torr ChemicalBook[3][4]
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Experimental Protocols
The following sections detail the standard laboratory procedures for the determination of the

melting and boiling points of a solid organic compound such as Ethyl 4-Aminophenylacetate.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

following protocol describes the capillary method, a common and reliable technique for melting

point determination.

Materials:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Sample of Ethyl 4-Aminophenylacetate

Mortar and pestle

Heating bath fluid (e.g., mineral oil or silicone oil) if using a Thiele tube

Procedure:

Sample Preparation: A small amount of Ethyl 4-Aminophenylacetate is finely ground using

a mortar and pestle. The open end of a capillary tube is then pressed into the powdered

sample. The tube is inverted and tapped gently to pack the sample into the sealed end. A

sample height of 2-3 mm is sufficient.

Apparatus Setup (Digital Apparatus): The capillary tube is inserted into the sample holder of

the digital melting point apparatus. The heating rate is set to a low value (e.g., 1-2 °C per

minute) as the temperature approaches the expected melting point.

Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer using a

rubber band or a small piece of rubber tubing. The thermometer and attached capillary are
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then inserted into the Thiele tube containing the heating bath fluid, ensuring the sample is

level with the thermometer bulb.

Heating and Observation: The apparatus is heated gently and the sample is observed

through the magnifying lens (if available). The temperature at which the first drop of liquid

appears is recorded as the beginning of the melting range. The temperature at which the last

solid crystal melts is recorded as the end of the melting range.

Recording Data: The melting point is reported as a range from the temperature of initial

melting to the temperature of complete melting.

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. Since Ethyl 4-Aminophenylacetate has a relatively high

boiling point, determination under reduced pressure (vacuum) is often preferred to prevent

decomposition. The following protocol describes a method for determining the boiling point at a

specified pressure.

Materials:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Vacuum source and pressure gauge

Sample of Ethyl 4-Aminophenylacetate

Procedure:

Sample Preparation: A small amount of Ethyl 4-Aminophenylacetate is placed in the small

test tube or fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed open-end-down into the

liquid in the test tube.
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Apparatus Setup: The test tube is attached to a thermometer and placed in the heating

apparatus. The system is connected to a vacuum source and the pressure is adjusted to the

desired value (e.g., 2 Torr).

Heating and Observation: The sample is heated gently. As the temperature rises, a stream of

bubbles will emerge from the open end of the inverted capillary tube. The heating is

continued until a steady stream of bubbles is observed.

Cooling and Measurement: The heating is then discontinued, and the apparatus is allowed to

cool slowly. The temperature at which the liquid just begins to enter the capillary tube is

recorded as the boiling point at that specific pressure.

Logical Workflow Diagrams
The following diagrams, generated using the DOT language, illustrate key experimental and

logical workflows related to Ethyl 4-Aminophenylacetate.

Sample Preparation Measurement

Grind Sample Pack Capillary Tube Insert into Apparatus Heat Slowly Observe Melting Record Temperature Range

Apparatus Setup Measurement

Place Sample in Tube Invert Capillary in Sample Assemble Apparatus with Thermometer Apply and Stabilize Vacuum Heat Gently Observe Steady Bubbling Cool Slowly Record Temperature at Liquid Entry
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Reduction Reaction

Work-up

Start: (4-nitrophenyl)acetic acid ethyl ester

Combine Reactants, Catalyst, and Solvent

Hydrogen (H2) Palladium on Charcoal (Pd/C) Methanol

Stir under Hydrogen Atmosphere

Filter through Celite

Evaporate Solvent

Product: Ethyl 4-aminophenylacetate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. A11529.06 [thermofisher.com]

3. Ethyl 4-aminophenylacetate | 5438-70-0 [chemicalbook.com]

4. 5438-70-0 CAS MSDS (Ethyl 4-aminophenylacetate) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

5. Ethyl 4-Aminophenylacetate 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

To cite this document: BenchChem. [An In-depth Technical Guide on the Physicochemical
Properties of Ethyl 4-Aminophenylacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177332#melting-point-and-boiling-point-of-ethyl-4-
aminophenylacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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